Cas no 688335-64-0 (N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688335-64-0
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6363662
• PubChem ID: 3244885
• Update Time: 2025-05-21

N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• F0599-0222
• MLS000090735
• N-(4-methoxyphenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(4-methoxyphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• AKOS001579593
• N-(4-methoxyphenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio}acetamide
• SMR000025339
• N-(4-methoxyphenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• HMS2299E08
• 688335-64-0
• CHEMBL1439423
• Acetamide, N-(4-methoxyphenyl)-2-[[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C19H19N3O3S/c1-24-16-8-6-14(7-9-16)21-18(23)13-26-19-20-10-11-22(19)15-4-3-5-17(12-15)25-2/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： WQYIMWONTDFQLR-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NC=CN1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 12.69±0.70(Predicted)

Additional information on N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688335-64-0)

N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 688335-64-0, represents a testament to the ongoing advancements in the design and synthesis of bioactive molecules. The intricate structure of this molecule, featuring a combination of aromatic rings, an imidazole sulfanyl group, and an acetamide moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic applications.

The structure of N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is characterized by its dual functionality, which arises from the presence of both methoxy-substituted phenyl groups and an imidazole ring linked through a sulfanyl bridge. This configuration not only enhances the compound's solubility and bioavailability but also introduces multiple sites for interaction with biological targets. The imidazole sulfanyl group, in particular, has been extensively studied for its potential role in modulating enzyme activity and receptor binding, making this compound a subject of considerable interest in the development of novel therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide due to its structural features that align well with known pharmacophores. Studies have demonstrated that compounds incorporating similar scaffolds exhibit significant pharmacological activity across a range of therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The methoxyphenyl groups present in this molecule are known to enhance binding affinity and metabolic stability, while the acetamide moiety contributes to its overall solubility and bioavailability.

In the context of contemporary drug discovery, the synthesis and characterization of N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represent a significant step forward. The compound's ability to interact with biological targets in a highly specific manner makes it an attractive candidate for further development. Moreover, its structural complexity suggests that it may exhibit multiple modes of action, which could be particularly beneficial in treating complex diseases that require multifaceted therapeutic approaches.

The pharmacological properties of N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide have been the focus of several recent studies. Researchers have explored its potential as a modulator of various biological pathways, including those involved in inflammation and cancer progression. Preliminary findings indicate that this compound may inhibit key enzymes and receptors implicated in these pathways, thereby offering a novel therapeutic strategy. The dual functionality of the molecule allows it to engage with multiple targets simultaneously, which could lead to synergistic effects that enhance its therapeutic efficacy.

The synthesis of N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide represents another area of significant interest. The process involves multiple steps, including the formation of the imidazole ring and the introduction of the sulfanyl group. Advanced synthetic techniques have been employed to ensure high yield and purity, making this compound readily available for further investigation. The chemical transformations required for its synthesis highlight the ingenuity and precision required in modern pharmaceutical chemistry.

From a medicinal chemistry perspective, N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exemplifies the importance of structural diversity in drug discovery. By combining different pharmacophoric elements into a single molecule, researchers can create compounds with enhanced biological activity and improved pharmacokinetic profiles. The potential applications of this compound span various therapeutic areas, making it a valuable asset in the quest for new treatments.

The future directions for research on N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ysulfanyl}acetamide are promising. Further studies are needed to fully elucidate its mechanism of action and to explore its potential as a lead compound for drug development. Collaborative efforts between synthetic chemists, pharmacologists, and biologists will be essential in realizing this potential. As our understanding of biological systems continues to grow, compounds like N-(4-methoxyphenyl)-2-{1-(3-methoxyphenyl)-1H-imidazol-2-ysulfanyl}acetamide will play an increasingly important role in shaping future therapeutic strategies.